Cas no 202199-07-3 ((4-Methyl-benzyl)-(tetrahydro-furan-2-ylmethyl)-amine)

• Product name: (4-Methyl-benzyl)-(tetrahydro-furan-2-ylmethyl)-amine
• CAS No: 202199-07-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1071128
• PubChem ID: 3144563

(4-Methyl-benzyl)-(tetrahydro-furan-2-ylmethyl)-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Methylbenzyl)-1-(tetrahydrofuran-2-yl)methanamine
• (4-Methyl-benzyl)-(tetrahydro-furan-2-ylmethyl)-amine
• (4-methylbenzyl)(tetrahydrofuran-2-ylmethyl)amine(SALTDATA: HCl)
• [(4-methylphenyl)methyl](oxolan-2-ylmethyl)amine
• 1-(4-methylphenyl)-N-(tetrahydrofuran-2-ylmethyl)methanamine
• AC1MJX7X
• ARONIS005768
• Oprea1_055384
• SBB005751
• (4-METHYLBENZYL)(TETRAHYDROFURAN-2-YLMETHYL)AMINE
• AKOS000242753
• 202199-07-3
• n-(4-methylbenzyl)-n-(tetrahydro-2-furanylmethyl)amine
• EU-0017042
• IDI1_011290
• DTXSID60389782
• IFLab1_005887
• 1-(4-Methylphenyl)-N-[(oxolan-2-yl)methyl]methanamine
• (4-Methylbenzyl)-(tetrahydrofuran-2-yl-methyl)amine
• SCHEMBL10288644
• STK327596
• CCG-116836
• AKOS016042054
• N-(4-METHYLBENZYL)-N-TETRAHYDRO-2-FURANYLMETHYLAMINE
• N-[(4-methylphenyl)methyl]-1-(oxolan-2-yl)methanamine

• MDL： MFCD03210672
• Inchi： InChI=1S/C13H19NO/c1-11-4-6-12(7-5-11)9-14-10-13-3-2-8-15-13/h4-7,13-14H,2-3,8-10H2,1H3
• InChI Key： RYOHDRPJJLVPCE-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)CNCC2CCCO2

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų
• XLogP3: 2.1

Experimental Properties

• Density: 1.01
• Boiling Point: 312.7°C at 760 mmHg
• Flash Point: 128.5°C
• Refractive Index: 1.525
• PSA: 21.26
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(4-Methyl-benzyl)-(tetrahydro-furan-2-ylmethyl)-amine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines